![molecular formula C17H21N3O5 B2615218 N1-(2,2-dimethoxyethyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide CAS No. 898454-71-2](/img/structure/B2615218.png)
N1-(2,2-dimethoxyethyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide
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Description
N1-(2,2-dimethoxyethyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide is a useful research compound. Its molecular formula is C17H21N3O5 and its molecular weight is 347.371. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Heterocyclic Compounds
Synthesis of N-Heterocycles : A study by Li et al. (2021) discusses the use of N,N-dimethylformamide (DMF) as synthetic precursors for the creation of a wide range of pyrrolo/indolo[1,2-a]quinoxalines and quinazolin-4-ones. These compounds were synthesized using elemental iodine, showcasing the versatility of DMF in heterocyclic compound synthesis (Shichen Li et al., 2021).
Metal Complexes as Catalysts : Research by Wickramasinghe et al. (2015) highlights the catalytic potential of iron complexes with square planar tetradentate polypyridyl-type ligands for water oxidation. This study presents the structural and functional capacities of metal-ligand complexes, which could be analogous to the applications of complex molecules like the one inquired about (Lanka D. Wickramasinghe et al., 2015).
Antitumor Activity of Ruthenium Complexes : Anderberg et al. (2002) explored ruthenium complexes with ligands related to the structure of the antitumor antibiotic streptonigrin. These complexes, through their interaction with DNA, showcase the potential therapeutic applications of complex heterocyclic compounds in cancer treatment (P. I. Anderberg et al., 2002).
Larvicidal Activity of Pyrroloquinoline Derivatives : Uppar et al. (2020) synthesized and characterized pyrrolo[1,2-a]quinoline derivatives, evaluating their larvicidal activity against Anopheles arabiensis. This study exemplifies the application of heterocyclic compounds in addressing public health challenges, such as mosquito-borne diseases (Vijayakumar Uppar et al., 2020).
Properties
IUPAC Name |
N-(2,2-dimethoxyethyl)-N'-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O5/c1-24-14(25-2)9-18-16(22)17(23)19-12-6-10-4-3-5-20-13(21)8-11(7-12)15(10)20/h6-7,14H,3-5,8-9H2,1-2H3,(H,18,22)(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOUQMOZIYMNPPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CNC(=O)C(=O)NC1=CC2=C3C(=C1)CC(=O)N3CCC2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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